Cas no 16349-38-5 (N2-Methylbenzodthiazole-2,6-diamine)
16349-38-5 structure
Product Name:N2-Methylbenzodthiazole-2,6-diamine
CAS No:16349-38-5
MF:C8H9N3S
MW:179.242159605026
MDL:MFCD18298655
CID:98604
PubChem ID:45077711
Update Time:2025-04-18
N2-Methylbenzodthiazole-2,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Benzothiazolediamine,N2-methyl-
- Benzothiazole, 6-amino-2-(methylamino)- (8CI)
- N2-methylbenzo[d]thiazole-2,6-diamine
- SCHEMBL24619237
- CS-0324237
- AKOS012534312
- N2-METHYL-1,3-BENZOTHIAZOLE-2,6-DIAMINE
- 2-N-methyl-1,3-benzothiazole-2,6-diamine
- N2-Methylbenzothiazole-2,6-diamine
- MFCD18298655
- 16349-38-5
- N2-Methylbenzodthiazole-2,6-diamine
-
- MDL： MFCD18298655
- Inchi： 1S/C8H9N3S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,9H2,1H3,(H,10,11)
- InChI Key： AETGNFZQUIMJCQ-UHFFFAOYSA-N
- SMILES： S1C(NC)=NC2C=CC(=CC1=2)N
Computed Properties
- Exact Mass: 179.05187
- Monoisotopic Mass: 179.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 79.2A^2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 354.2±34.0 °C at 760 mmHg
- Flash Point: 168.0±25.7 °C
- PSA: 50.94
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N2-Methylbenzodthiazole-2,6-diamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N2-Methylbenzodthiazole-2,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N187805-50mg |
N2-Methylbenzo[d]thiazole-2,6-diamine |
16349-38-5 | 50mg |
$ 835.00 | 2022-06-03 | ||
| TRC | N187805-100mg |
N2-Methylbenzo[d]thiazole-2,6-diamine |
16349-38-5 | 100mg |
$ 1395.00 | 2022-06-03 | ||
| Chemenu | CM112031-1g |
N2-methylbenzo[d]thiazole-2,6-diamine |
16349-38-5 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB445978-100 mg |
N2-Methylbenzo[d]thiazole-2,6-diamine; min. 95% |
16349-38-5 | 100MG |
€860.00 | 2023-07-18 | ||
| Alichem | A059004853-100mg |
2-N-Methyl-1,3-benzothiazole-2,6-diamine |
16349-38-5 | 95% | 100mg |
$387.28 | 2022-04-02 | |
| Alichem | A059004853-500mg |
2-N-Methyl-1,3-benzothiazole-2,6-diamine |
16349-38-5 | 95% | 500mg |
$1,172.08 | 2022-04-02 | |
| abcr | AB445978-100mg |
N2-Methylbenzo[d]thiazole-2,6-diamine, min. 95%; . |
16349-38-5 | 100mg |
€860.00 | 2024-08-03 | ||
| abcr | AB445978-500mg |
N2-Methylbenzo[d]thiazole-2,6-diamine, min. 95%; . |
16349-38-5 | 500mg |
€1685.00 | 2024-08-03 | ||
| Ambeed | A684828-1g |
N2-Methylbenzo[d]thiazole-2,6-diamine |
16349-38-5 | 95% | 1g |
$1882.0 | 2024-08-03 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY069390-0.25g |
N2-Methylbenzo[d]thiazole-2,6-diamine |
16349-38-5 | ≥95% | 0.25g |
¥4830.00 | 2025-04-17 |
N2-Methylbenzodthiazole-2,6-diamine Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
16349-38-5 (N2-Methylbenzodthiazole-2,6-diamine) Related Products
- 16954-69-1(N-methyl-1,3-benzothiazol-2-amine)
- 5677-17-8(1,4-Benzenediamine, N-2-benzothiazolyl-)
- 5407-51-2(1,3-benzothiazole-2,6-diamine)
- 16349-40-9(2,6-Benzothiazolediamine,N2,N2-dimethyl-)
- 50480-29-0(Benzodthiazole-2,5-diamine)
- 4074-74-2(Benzothiazole, 2-dimethylamino-)
- 90872-47-2(2,6-Benzothiazolediamine,N2,N6,N6-trimethyl-)
- 365250-63-1(2,6-Benzothiazolediamine,N2-ethyl-(9CI))
- 1843-21-6(N-Phenyl-1,3-benzothiazol-2-amine)
- 64334-41-4(N~6~,N~6~-dimethyl-1,3-benzothiazole-2,6-diamine)
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